Cas no 79944-55-1 (2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride)

• Product Name: 2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride
• CAS No: 79944-55-1
• MF: C₁₁H₁₄ClNO₃
• MW: 243.69
• CID: 5112554
• Update Time: 2025-06-11

2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride

• Inchi： 1S/C11H13NO3.ClH/c1-2-13-11(12)10-7-14-8-5-3-4-6-9(8)15-10;/h3-6,10,12H,2,7H2,1H3;1H
• InChI Key： FIQISPIWBJXRAA-UHFFFAOYSA-N
• SMILES： C(C1COC2C=CC=CC=2O1)(=N)OCC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride

Introduction to 2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride (CAS No. 79944-55-1)

2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride (CAS No. 79944-55-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride consists of a 1,4-benzodioxin ring fused with an ethyl ester and a carboximidic acid moiety, all of which are functional groups that contribute to its chemical and biological properties. The presence of the hydrochloride salt form enhances its solubility in aqueous media, a crucial factor for its use in biological assays and pharmaceutical formulations.

Recent studies have highlighted the potential therapeutic applications of 2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride. One notable area of research is its activity as a modulator of neurotransmitter systems. Specifically, this compound has been shown to interact with serotonin receptors, which are implicated in various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. Preclinical studies have demonstrated that it can modulate serotonin levels in the brain, potentially offering new avenues for the development of novel antidepressants and anxiolytics.

In addition to its effects on neurotransmitter systems, 2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This suggests that it may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride has been studied to understand its behavior in biological systems. Research has indicated that it exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. Furthermore, its low toxicity profile in preclinical models suggests that it may be suitable for long-term therapeutic use.

In the realm of drug discovery, 2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride serves as a valuable lead compound for structure-activity relationship (SAR) studies. Chemists can modify its structure to optimize its pharmacological properties and reduce potential side effects. For instance, substituting different functional groups on the benzodioxin ring or altering the ester moiety can lead to compounds with enhanced potency or selectivity.

The synthesis of 2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride involves several well-established organic reactions. Typically, the process begins with the formation of the 1,4-benzodioxin ring through a cyclization reaction followed by the introduction of the carboximidic acid and ethyl ester functionalities. The final step involves the formation of the hydrochloride salt to improve solubility and stability.

In conclusion, 2,3-Dihydro-1,4-benzodioxin-2-carboximidic Acid Ethyl Ester Hydrochloride (CAS No. 79944-55-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.